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Compound of Interest

Compound Name: 4-Methoxypteridine

CAS No.: 30564-38-6

Cat. No.: B12651718

Get Quote

Abstract & Introduction
4-Methoxypteridine is a synthetic pteridine derivative structurally analogous to O6-

methylguanine and O4-methylthymine. In drug discovery, it serves as a critical fluorogenic

surrogate substrate for assaying DNA repair enzymes (specifically MGMT) and metabolic

deaminases.

The primary utility of 4-Methoxypteridine in HTS lies in its fluorogenic "turn-on" or "spectral

shift" mechanism. While the O-methylated form (4-Methoxypteridine) exhibits distinct

fluorescence properties (often quenched or blue-shifted), its enzymatic conversion to the

corresponding lactam (Pterin-4-one or Lumazine) results in a significant bathochromic shift and

intensity increase. This enables a robust, mix-and-read assay format suitable for 384- and

1536-well plate screening of inhibitors.
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Oncology: Screening for MGMT inhibitors to overcome temozolomide resistance in

glioblastoma.

Metabolic Disease: Profiling Adenosine Deaminase (ADA) activity.

Mechanistic Studies: Probing active site plasticity of dealkylating enzymes.

Chemical & Physical Properties
Property Specification

Chemical Name
4-Methoxypteridine (also known as O4-

Methylpterin)

CAS Number 30564-38-6

Molecular Formula C₇H₆N₄O

Molecular Weight 162.15 g/mol

Solubility
Soluble in DMSO (>50 mM); Sparingly soluble

in water (requires pH > 7.0 for stability)

Excitation Max (λex) ~340–360 nm (Solvent dependent)

Emission Max (λem)
~420–440 nm (Substrate) vs. ~460 nm

(Product)

Stability
Hydrolytically unstable at pH < 4.0; Store DMSO

stocks at -20°C.

Assay Principle: The Fluorogenic Shift
The assay relies on the enzymatic removal of the methyl group (demethylation) or the methoxy

group (hydrolytic deamination).

Substrate (4-Methoxypteridine): The methoxy group locks the pteridine ring in the lactim

form, which has lower quantum yield and shorter emission wavelength.

Enzymatic Reaction:
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MGMT Pathway: Transfers the methyl group to the enzyme's active site cysteine,

releasing Pterin-4-one.

ADA Pathway: Hydrolytically displaces the methoxy group, releasing Pterin-4-one (or

Lumazine derivatives).

Product (Pterin-4-one): Tautomerizes to the stable lactam form, which is highly fluorescent

(Quantum Yield Φ > 0.4).

Detection: The reaction is monitored by measuring the increase in fluorescence intensity at 460

nm (Excitation: 360 nm).

Diagram: Assay Mechanism
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Caption: Schematic of the fluorogenic conversion of 4-Methoxypteridine to Pterin-4-one upon

enzymatic activity.

HTS Protocol: MGMT Inhibitor Screening
Objective: Identify small molecules that inhibit MGMT activity, preventing the conversion of 4-
Methoxypteridine to the fluorescent product.

Materials Required
Recombinant Human MGMT: (Active, >90% purity).
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Substrate: 4-Methoxypteridine (10 mM stock in DMSO).

Assay Buffer: 50 mM Tris-HCl (pH 7.6), 1 mM DTT, 0.1 mg/mL BSA, 5% Glycerol.

Positive Control Inhibitor: O6-Benzylguanine (O6-BG).

Plates: Black 384-well non-binding surface (NBS) microplates.

Step-by-Step Workflow
Compound Transfer:

Dispense 100 nL of test compounds (10 mM DMSO stock) into assay plates using an

acoustic liquid handler (e.g., Echo 650).

Controls:

High Control (HC): DMSO only (Max Activity).

Low Control (LC): 10 µM O6-Benzylguanine (Min Activity).

Enzyme Addition:

Dilute MGMT enzyme to 20 nM in Assay Buffer.

Dispense 10 µL of enzyme solution to all wells.

Incubation 1: Centrifuge plate (1000 rpm, 1 min) and incubate for 15 min at RT to allow

compound-enzyme binding.

Substrate Initiation:

Dilute 4-Methoxypteridine to 40 µM (2x concentration) in Assay Buffer.

Dispense 10 µL of substrate solution to start the reaction.

Final Concentrations: [Enzyme] = 10 nM, [Substrate] = 20 µM, [Compound] = 10 µM

(typically).
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Kinetic Read:

Transfer plate immediately to a multimode plate reader (e.g., PerkinElmer EnVision or

BMG PHERAstar).

Settings:

Mode: Fluorescence Intensity (Top Read).

Excitation: 360 nm (Bandwidth 10 nm).

Emission: 460 nm (Bandwidth 20 nm).

Gain: Optimized to 80% saturation for HC wells.

Read every 2 minutes for 60 minutes at 25°C.

Diagram: HTS Workflow
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(100 nL Compounds)

2. Enzyme Addition
(10 µL MGMT, 15 min Pre-incubation)

3. Substrate Addition
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Data Analysis
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Click to download full resolution via product page

Caption: Step-by-step liquid handling and detection workflow for the 384-well assay.

Data Analysis & Quality Control
Primary Analysis (Kinetic Mode)

Calculate the Slope (RFU/min) for the linear portion of the reaction curve (typically 5–30

min).

Normalize data to Percent Inhibition (PIN):

Where

is the mean slope of DMSO controls and

is the mean slope of inhibitor controls.

Acceptance Criteria
Metric Threshold Action if Failed

Z-Prime (Z') > 0.6

Re-optimize enzyme

concentration or buffer

components.

Signal-to-Background (S/B) > 3.0
Increase substrate

concentration or gain.

CV% (Max Signal) < 5%
Check pipetting accuracy or

plate uniformity.

Troubleshooting Guide
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Issue Probable Cause Solution

High Background

Fluorescence

Substrate hydrolysis or

impurities.

Prepare fresh substrate stock;

Ensure buffer pH is not < 7.0.

Low Signal Window Enzyme inactivation.

MGMT is a "suicide enzyme"

(stoichiometric). Ensure

[Substrate] < [Enzyme] if

measuring single-turnover, or

use catalytic ADA for signal

amplification.

Compound Interference
Autofluorescence of library

compounds.

Use a "Time 0" read

subtraction or switch to Red-

Shifted Pteridine analogues if

available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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